2-bromo-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2-bromo-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C15H14BrN3O2S2/c16-13-4-1-2-5-15(13)23(20,21)18-10-14(12-6-9-22-11-12)19-8-3-7-17-19/h1-9,11,14,18H,10H2
• InChI Key: AENQEGGUWZTCHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC(C2=CSC=C2)N3C=CC=N3)Br
• Molecular Formula: C15H14BrN3O2S2
• Molecular Weight: 412.3 g/mol

Description

2-bromo-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Catalysis

• N-bromo sulfonamides, a category to which the mentioned compound belongs, are utilized as efficient catalysts in organic synthesis. For example, they are used in the synthesis of bis(pyrazol-5-ols) through a pseudo five-component condensation reaction, offering advantages like high yields and clean workup (Khazaei et al., 2014).

Antimicrobial Activity

• Compounds based on sulfonamide structures, including derivatives of pyrazole sulfonamides, exhibit significant antimicrobial properties. These substances are synthesized and tested for their efficacy in inhibiting microbial growth (El‐Emary et al., 2002).

Anti-Inflammatory and Analgesic Properties

• Some N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-based sulfonamides demonstrate anti-inflammatory and analgesic activities. These compounds, including similar sulfonamide derivatives, are investigated for their potential therapeutic effects (Küçükgüzel et al., 2013).

Anticancer Properties

• Certain sulfonamide derivatives, including pyrazole sulfonamides, have been explored for their anticancer activities. These compounds are synthesized and assessed for their potential in inhibiting the growth of cancer cells (Ghorab et al., 2015).

Mechanism of Action

Target of Action

For example, pyrazole derivatives have shown potential as anti-tubercular agents .

Mode of Action

The mode of action would depend on the specific biological target. For instance, if the compound were to act as an anti-tubercular agent, it might inhibit the growth of Mycobacterium tuberculosis .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the route of administration. Compounds containing pyrazole and thiophene moieties are generally well absorbed and can be metabolized by the liver .

Result of Action

The molecular and cellular effects would depend on the specific biological target and mode of action. For anti-tubercular agents, the result might be the inhibition of bacterial growth .